3-Bromo-5-[(4-fluorophenyl)methyl]-2-pyridinecarbonitrile

• Molecular Formula: C13H8BrFN2
• Molecular Weight: 291.12 g/mol
• IUPAC Name: 3-bromo-5-[(4-fluorophenyl)methyl]pyridine-2-carbonitrile
• InChI: InChI=1S/C13H8BrFN2/c14-12-6-10(8-17-13(12)7-16)5-9-1-3-11(15)4-2-9/h1-4,6,8H,5H2
• InChI Key: FRUQWKBSDINUDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=CC(=C(N=C2)C#N)Br)F

Description

3-Bromo-5-[(4-fluorophenyl)methyl]-2-pyridinecarbonitrile is a useful research compound. Its molecular formula is C13H8BrFN2 and its molecular weight is 291.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,5-dibromo-2-pyridinecarbonitrile (4.52g, 15.34 mmol) was dissolved in tetrahydrofuran (75 mL) and palladium tetrakis(triphenylphosphine) (0.887g, 0.767 mmol) and 4-fluorobenyl zinc chloride (46.02 mL, 0.5 M in tetrahydrofuran) were added. The mixture was heated at 85° C. for 1 hour. An additional 12.3 mL of 4-fluorobenyl zinc chloride was added and the reaction was heated 40 minutes and allowed to cool to ambient temperature. The mixture was diluted with water and ethyl acetate and several drops of 1 N hydrochloric acid were added and the reaction was extracted with ethyl acetate. The organics were washed with brine, dried over sodium sulfate and concentrated under reduced pressure. Purification by silica gel chromatography (0-100% ethyl acetate/hexanes gradient elution) gave 3-bromo-5-[(4-fluorophenyl)methyl]-2-pyridinecarbonitrile (2.54g, 57% yield) as a pale yellow solid. 1H NMR (CDCl3) δ 8.48 (s, 1 H), 7.74 (s, 1 H), 7.15-7.11 (m, 2 H), 7.07-7.02 (m, 2 H), 4.02 (s, 2 H); MS m/z 292 (M+1).